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Introduction: Cobalt(ll) orthosilicate (C02SiOa4), a member of the olivine mineral group, is a
ceramic material of significant scientific and technological interest. Its unique magnetic, optical,
and electrochemical properties have led to its investigation for applications ranging from
ceramic pigments and battery materials to spintronic devices.[1][2] This guide provides an in-
depth overview of the physical and chemical properties of C02SiOa, detailed experimental
protocols for its synthesis and characterization, and logical workflows to illustrate key

processes.

Physical and Chemical Properties

The intrinsic properties of C02SiO4 are summarized below. These properties can be influenced
by the synthesis method, which affects factors like particle size, crystallinity, and purity.

General Properties
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Property Value Reference
Chemical Formula C02SiOa [3]
Molecular Weight 209.95 g/mol [4]
Appearance Red-violet or purple (5176]

orthorhombic crystals

Common Names

Cobalt(ll) Orthosilicate, Cobalt

Olivine

[1]3]

CAS Number

12017-08-2

[5]

Crystallographic Properties

Co02Si0a crystallizes in the orthorhombic system, isostructural with olivine.[6] At high pressure

and temperature, it can transform into other polymorphs, such as the ringwoodite form.[1]

Property

Value

Reference

Crystal System

Orthorhombic

[2][6]

Space Group

Pnma (or Pbnm in different

settings)

[2](6]

Lattice Parameters

a=10.328 A, b=6.019A, c=
4.782 A

[6]

a=4.6461 A, b=10.0112 A, c
=5.8333A

[2]

Unit Cell Volume

~297.4 A3

[6]

Coordination

Si in tetrahedra (SiOa4), Co in
octahedra (CoOs)

[6]7]

Si-O Bond Distance

1.621-1.659 A (162.1 - 165.9
pm)

[6]

Co-0O Bond Distance

2.080 - 2.231 A (208.0 - 223.1
pm)

[6]
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Thermal and Mechanical Properties

Property Value Reference
Melting Point 1618 °C [4]
Density 4.63 g/cm?3 [4]

Thermal Stability

Stable up to high
temperatures. At temperatures
above 810 °C, C02SiO4 can
form in Co/SiO:2 catalysts.[8] In
some nanostructured forms,
decomposition to CoO can
occur around 800 °C.[9]

Magnetic and Optical Properties

Co02Si04 exhibits interesting magnetic and optical behaviors, making it a candidate for

advanced material applications.

Property

Value Reference

Magnetic Behavior

Paramagnetic at room

temperature.[2] Transitions to
an antiferromagnetic state at
low temperatures, potentially

with weak ferromagnetism.[2]

Neel Temperature (TN)

~50 K (2]

Optical Band Gap

~3.5 eV (Direct band gap) [2]

Photoluminescence

Exhibits blue-violet emission,
suggesting potential for

luminescent devices.[2]

Color

The characteristic violet color
is attributed to d-d transitions
of Co2* ions in an octahedral

arrangement.[2]
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Experimental Protocols

The synthesis and characterization of C0o2SiOa involve several established laboratory
techniques. The choice of synthesis route can significantly impact the final material's
morphology and properties.

Synthesis Methodologies

a) Solid-State Reaction
This is a conventional method for producing polycrystalline C02SiOa.

» Principle: High-temperature reaction between solid precursors to form the desired
compound.

o Precursors: Cobalt(ll,Il) oxide (Co3Oa) or Cobalt(ll) oxide (CoO) and Silicon dioxide (SiO2).
[1]

e Procedure:

o Stoichiometric amounts of the precursor powders are intimately mixed, often through ball
milling, to ensure homogeneity.

o The mixture is pressed into pellets to increase contact between reactant particles.

o The pellets are subjected to high-temperature calcination. A typical protocol involves
sintering at temperatures between 1170 °C and 1350 °C for several hours (e.g., 8 hours).

[1](2]

o The sample is cooled, and the resulting product is ground into a fine powder for
characterization.

b) Sol-Gel Method

This wet-chemical technique allows for the synthesis of nanostructured Co2SiO4 at lower
temperatures.[1]
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e Principle: Formation of a "sol" (a colloidal suspension of solid particles) which evolves into a
"gel" (a solid network in a continuous liquid phase). Subsequent drying and calcination yield
the final product.

o Precursors: A cobalt salt such as cobalt(ll) nitrate or cobalt(ll) acetate, and a silica source
like tetraethyl orthosilicate (TEOS).[1][10]

e Procedure:

[e]

The cobalt salt and TEOS are dissolved in a suitable solvent (e.g., ethanol).

o

A catalyst (e.g., ammonia or an organic diol) is added to promote hydrolysis and
condensation reactions, leading to the formation of a gel.[1][11]

o

The gel is aged and then dried to remove the solvent, forming a xerogel.

[¢]

The xerogel is calcined at temperatures typically between 500 °C and 700 °C to crystallize
the C02SiO4 phase.[1][10]

c) Mechanochemical Synthesis
This method uses mechanical energy to induce chemical reactions and phase transformations.

 Principle: High-energy ball milling of precursors induces synthesis at or near room
temperature, producing nanocrystalline materials.[1]

e Precursors: Cobalt(ll) oxide (CoO) and Silicon dioxide (SiO2).[12]
e Procedure:

o A stoichiometric mixture of the precursor powders is loaded into a high-energy planetary
ball mill with grinding media (e.g., tungsten carbide balls).[13]

o The mixture is milled for a specific duration (e.g., up to 180 minutes) at a high frequency
(e.g., 30 Hz).[12][13]

o The impact pressure and shear forces during milling provide the energy required for the
reaction, resulting in the formation of nanocrystalline Co2SiOa directly.[1]
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o The product may be annealed at high temperatures (e.g., 1000 °C) to improve crystallinity.
[12]

Characterization Techniques

o X-Ray Diffraction (XRD): Used to identify the crystalline phases present in the synthesized
material and to determine its crystal structure, lattice parameters, and crystallite size. The
resulting diffraction pattern is often compared to standard patterns (e.g., JCPDS cards) or
analyzed via Rietveld refinement for detailed structural information.[2][12]

e Fourier-Transform Infrared (FTIR) Spectroscopy: Employed to confirm the formation of the
desired chemical bonds. For Co2SiO4, FTIR spectra typically show characteristic absorption
bands corresponding to Si-O and Co-O vibrations, confirming the formation of the
orthosilicate structure.[2]

o UV-Visible-Near Infrared (UV-Vis-NIR) Spectroscopy: This technique is used to study the
optical properties. The reflectance spectrum can be used to determine the optical band gap
energy of the material using the Kubelka-Munk function.[2]

» Vibrating Sample Magnetometry (VSM): Measures the magnetic properties of the material as
a function of an applied magnetic field and temperature. This allows for the determination of
its magnetic behavior (paramagnetic, antiferromagnetic) and key parameters like the Neel
temperature.[2]

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These
imaging techniques are used to analyze the morphology, particle size, and microstructure of
the synthesized powder.[10][12]

Visualizations: Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental and
logical processes related to Co2SiOa.
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Caption: Workflow for Solid-State Synthesis and Characterization of C02SiOa.
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Caption: Workflow for the Sol-Gel Synthesis of Nanostructured Co2SiOa.
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Caption: Relationship between Synthesis, Structure, and Final Properties of C02SiOa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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